6-Amino-3-methylbenzylamine

• CAS No.: 263713-35-5
• Molecular Formula: C8H12N2
• Molecular Weight: 136.19 g/mol
• IUPAC Name: 2-(aminomethyl)-4-methylaniline
• InChI: InChI=1S/C8H12N2/c1-6-2-3-8(10)7(4-6)5-9/h2-4H,5,9-10H2,1H3
• InChI Key: QPTHAAPTCAZVPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)CN

Description

6-Amino-3-methylbenzylamine is a useful research compound. Its molecular formula is C8H12N2 and its molecular weight is 136.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Under an atmosphere of argon, a solution 2-amino-5-methylbenzamide (1.2 g, 80 mmol) in THF (25 ml) was added to a suspension of LiAlH4 (1.54 g, 40 mmol) in THF (25 ml) over 20 min. The suspension was heated to reflux (4 h). For workup, the mixture was cooled to 0° C., and 1.5 ml H2O, 3 ml 4n NaOH, and 3 ml H2O were added subsequently. The suspension was dried (Na2SO4), and evaporated under reduced pressure. The title compound (700 mg, 63%) was isolated from the residue by chromatographic purification (silica gel, CH2Cl2/MeOH (2M NH3)=9:1).

Synthesis routes and methods II

Procedure details

The title compound was prepared in analogy to a) (2-aminomethyl-6-methyl-phenylamine) from 2-amino-5-methylbenzamide.